Cas no 117821-06-4 (2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)-)

2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)- structure
117821-06-4 structure
Product name:2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)-
CAS No:117821-06-4
MF:C6H11NO5
MW:177.15524
CID:158718
PubChem ID:451997

2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)-
    • (3S,4S,5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxypyrrolidin-2-one
    • D-Mannonic-1,4-lactam
    • 2-Pyrrolidinone, 5-(1,2-dihydroxyethyl)-3,4-dihydroxy-, (3S-(3alpha,4alpha,5alpha(R*)))-
    • 117821-06-4
    • (3S,4S,5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-pyrrolidin-2-one
    • 2-Pyrrolidinone, 5-(1,2-dihydroxyethyl)-3,4-dihydroxy-, [3S-[3a,4a,5a(R*)]]-
    • DTXSID70151917
    • Inchi: InChI=1S/C6H11NO5/c8-1-2(9)3-4(10)5(11)6(12)7-3/h2-5,8-11H,1H2,(H,7,12)/t2-,3+,4-,5-/m0/s1
    • InChI Key: ZWFBJVLZKRFADK-QTBDOELSSA-N
    • SMILES: OC[C@@H]([C@H]1NC(=O)[C@@H](O)[C@H]1O)O

Computed Properties

  • Exact Mass: 177.064
  • Monoisotopic Mass: 177.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110Ų
  • XLogP3: -2.6

Experimental Properties

  • Density: 1.673
  • Boiling Point: 578.1°Cat760mmHg
  • Flash Point: 303.4°C
  • Refractive Index: 1.624

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